Cas no 97941-89-4 (5,6-Dichloropyridine-2,3-diamine)

5,6-Dichloropyridine-2,3-diamine structure
97941-89-4 structure
Product Name:5,6-Dichloropyridine-2,3-diamine
CAS No:97941-89-4
MF:C5H5Cl2N3
MW:178.019298315048
CID:1026430
PubChem ID:13492641
Update Time:2024-10-25

5,6-Dichloropyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

    • 5,6-Dichloropyridine-2,3-diamine
    • 5,6-dichloro-2,3-Pyridinediamine
    • 2,3-Diamino-5,6-dichloropyridine
    • 2,3-Pyridinediamine,5,6-dichloro
    • 5,6-dichloro-pyridine-2,3-diyldiamine
    • 5,6-Dichlor-pyridin-2,3-diyldiamin
    • 2,3-Pyridinediamine, 5,6-dichloro-
    • CHGCWQGIACIHHI-UHFFFAOYSA-N
    • 5,6-dichloropyridin-2,3-diamine
    • 5,6-dichloro-pyridine-2,3-diamine
    • 6845AC
    • NE38205
    • 5,6-Dichloro-2,3-pyridinediamine (ACI)
    • Pyridine, 2,3-diamino-5,6-dichloro- (6CI)
    • DS-14683
    • DB-082927
    • AKOS016005875
    • MFCD13181782
    • SCHEMBL8479600
    • O11323
    • 97941-89-4
    • EN300-122195
    • CS-0187084
    • DTXSID70542129
    • MDL： MFCD13181782
    • Inchi： 1S/C5H5Cl2N3/c6-2-1-3(8)5(9)10-4(2)7/h1H,8H2,(H2,9,10)
    • InChI Key： CHGCWQGIACIHHI-UHFFFAOYSA-N
    • SMILES： ClC1C(Cl)=CC(N)=C(N)N=1

Computed Properties

  • Exact Mass: 176.98600
  • Monoisotopic Mass: 176.9860526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.9
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.602±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 167 ºC (water )
  • Solubility: Slightly soluble (1.3 g/l) (25 º C),
  • PSA: 64.93000
  • LogP: 2.71520

5,6-Dichloropyridine-2,3-diamine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6-Dichloropyridine-2,3-diamine Pricemore >>

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5,6-Dichloropyridine-2,3-diamine Production Method

Production Method 1

5409-39-2 5409-39-2
97941-89-4 97941-89-4
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Stannous chloride Solvents: Water ;  0.5 h, 80 - 100 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 7
Reference
Preparation of tricyclic fused nitrogen-containing heterocyclic compounds as selective histamine 4 receptor (H4 R)antagonists
, World Intellectual Property Organization, , ,

Production Method 2

203794-33-6 203794-33-6
97941-89-4 97941-89-4
Reaction Conditions
1.1 Reagents: Iron ,  Water ,  Ammonium chloride Solvents: Ethanol ;  3 h, 60 °C
Reference
Preparation of hetero ring-fused imidazole derivatives as AMPK activators
, World Intellectual Property Organization, , ,

Production Method 3

203794-33-6 203794-33-6
97941-89-4 97941-89-4
Reaction Conditions
1.1 Reagents: Iron ,  Ammonium chloride Solvents: Ethanol ,  Water ;  3 h, 60 °C
Reference
Azabenzimidazole derivatives having AMPK-activating activity
, World Intellectual Property Organization, , ,

Production Method 4

203794-33-6 203794-33-6
97941-89-4 97941-89-4
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Stannous chloride Solvents: Water ;  0.5 h, 100 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 7, 100 °C
Reference
Discovery of a Novel Highly Selective Histamine H4 Receptor Antagonist for the Treatment of Atopic Dermatitis
Ko, Kwangseok; Kim, Hye-Jung; Ho, Pil-Su; Lee, Soon Ok; Lee, Ji-Eun; et al, Journal of Medicinal Chemistry, 2018, 61(7), 2949-2961

Production Method 5

97941-89-4 97941-89-4
Reaction Conditions
Reference
2,3-Dihydro-6,7-dichloro-pyrido[2,3-b]pyrazine-8-oxide as selective glycine antagonist with in vivo activity
Micheli, Fabrizio; Cugola, Alfredo; Donati, Daniele; Missio, Andrea; Pecunioso, Angelo; et al, Bioorganic & Medicinal Chemistry, 1997, 5(12), 2129-2132

Production Method 6

97941-89-4 97941-89-4
Reaction Conditions
Reference
Preparation of 8-aza-, 6-aza- and 6,8-diaza-1,4-dihydroquinoxaline-2,3-diones as antagonists for the glycine/NMDA receptor
, United States, , ,

Production Method 7

97941-89-4 97941-89-4
Reaction Conditions
Reference
3-[(3'-Hydroxymethyl)-4'-hydroxybutyl]imidazo[4,5-b]pyridines - novel antiviral agents
Cundy, Darren J.; Holan, George; Otaegui, Michelle; Simpson, Gregory W., Bioorganic & Medicinal Chemistry Letters, 1997, 7(6), 669-674

5,6-Dichloropyridine-2,3-diamine Raw materials

5,6-Dichloropyridine-2,3-diamine Preparation Products

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